Cas no 521982-80-9 (3-(Oxazol-4-yl)aniline)

• Product Name: 3-(Oxazol-4-yl)aniline
• CAS No: 521982-80-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD11869252
• CID: 1034094
• PubChem ID: 10942742
• Update Time: 2025-06-29

3-(Oxazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(Oxazol-4-yl)aniline
• 3-(1,3-oxazol-4-yl)aniline
• 3-(4-oxazolyl)Benzenamine
• AK131842
• F2108-0180
• KB-27711
• RL03923
• SureCN1354826
• BS-16955
• SCHEMBL1354826
• 521982-80-9
• EN300-692931
• ZHOOTBMJVAOIIO-UHFFFAOYSA-N
• D82649
• DA-25127
• DTXSID20449134
• J-510921
• MFCD11869252
• CS-0269167
• AKOS005207249

• MDL： MFCD11869252
• Inchi： 1S/C9H8N2O/c10-8-3-1-2-7(4-8)9-5-12-6-11-9/h1-6H,10H2
• InChI Key： ZHOOTBMJVAOIIO-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Additional information on 3-(Oxazol-4-yl)aniline

3-(Oxazol-4-yl)aniline: A Comprehensive Overview

3-(Oxazol-4-yl)aniline, also known by its CAS registry number CAS No. 521982-80-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aniline moiety with an oxazole ring. The oxazole group, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, imparts distinctive chemical properties to the molecule, making it a valuable component in various synthetic and medicinal applications.

Recent advancements in synthetic chemistry have enabled the development of efficient methods for the synthesis of 3-(Oxazol-4-yl)aniline. Researchers have explored diverse approaches, including coupling reactions, to construct this compound with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in advanced research and industrial settings.

The structural uniqueness of 3-(Oxazol-4-yl)aniline has led to its exploration in various fields. In pharmacology, this compound has shown potential as a building block for drug discovery. Its ability to form stable complexes with biological molecules makes it a promising candidate for designing novel therapeutic agents. Recent studies have highlighted its role in inhibiting specific enzymes associated with neurodegenerative diseases, suggesting its potential in developing treatments for conditions such as Alzheimer's disease.

In addition to its pharmacological applications, 3-(Oxazol-4-yl)aniline has found utility in materials science. The compound's electronic properties make it a suitable candidate for use in organic electronics. Researchers have investigated its application in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where it contributes to enhanced device performance and stability.

The environmental impact of 3-(Oxazol-4-yl)aniline has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and toxicity profiles. These investigations are essential for ensuring the safe handling and disposal of the compound, particularly in industrial settings where large-scale production may occur.

In conclusion, 3-(Oxazol-4-yl)aniline, identified by its CAS number CAS No. 521982-80-9, is a versatile compound with applications spanning multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a valuable tool in both academic and industrial contexts. As ongoing studies continue to uncover new insights into its properties and applications, the significance of this compound is expected to grow further.